Cas no 954027-96-4 (N'-4-(2-phenylmorpholin-4-yl)butyl-N-(propan-2-yl)ethanediamide)

• Product Name: N'-4-(2-phenylmorpholin-4-yl)butyl-N-(propan-2-yl)ethanediamide
• CAS No: 954027-96-4
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 6245376
• PubChem ID: 16893162
• Update Time: 2025-07-14

N'-4-(2-phenylmorpholin-4-yl)butyl-N-(propan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-4-(2-phenylmorpholin-4-yl)butyl-N-(propan-2-yl)ethanediamide
• 954027-96-4
• N-[4-(2-phenylmorpholin-4-yl)butyl]-N'-propan-2-yloxamide
• N1-isopropyl-N2-(4-(2-phenylmorpholino)butyl)oxalamide
• AKOS024491103
• F5024-0229
• N'-[4-(2-phenylmorpholin-4-yl)butyl]-N-(propan-2-yl)ethanediamide

• Inchi： 1S/C19H29N3O3/c1-15(2)21-19(24)18(23)20-10-6-7-11-22-12-13-25-17(14-22)16-8-4-3-5-9-16/h3-5,8-9,15,17H,6-7,10-14H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key： COHGSMBWEGBDBL-UHFFFAOYSA-N
• SMILES： O1CCN(CCCCNC(C(NC(C)C)=O)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 347.22089180g/mol
• Monoisotopic Mass: 347.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-4-(2-phenylmorpholin-4-yl)butyl-N-(propan-2-yl)ethanediamide

Comprehensive Overview of N'-4-(2-phenylmorpholin-4-yl)butyl-N-(propan-2-yl)ethanediamide (CAS No. 954027-96-4)

The compound N'-4-(2-phenylmorpholin-4-yl)butyl-N-(propan-2-yl)ethanediamide (CAS No. 954027-96-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a phenylmorpholine moiety and an ethanediamide backbone, which contribute to its potential applications in pharmaceutical and biochemical research. This article delves into its properties, synthesis, and relevance in modern scientific inquiries, aligning with trending topics such as drug discovery, small-molecule therapeutics, and structure-activity relationships (SAR).

In recent years, the demand for novel bioactive compounds has surged, driven by advancements in precision medicine and targeted therapy. Researchers frequently explore molecules like N'-4-(2-phenylmorpholin-4-yl)butyl-N-(propan-2-yl)ethanediamide due to their modular design, which allows for fine-tuning of pharmacokinetic properties. The morpholine ring, a common pharmacophore, is known to enhance solubility and bioavailability, making this compound a candidate for lead optimization in drug development pipelines.

The synthesis of CAS No. 954027-96-4 typically involves multi-step organic reactions, including amide coupling and nucleophilic substitutions. Its butyl linker and isopropyl group introduce steric and electronic effects that influence binding affinity to biological targets. Such features are critical in addressing drug resistance, a hot-button issue in oncology and infectious disease research. Computational studies, such as molecular docking, often leverage this compound's structure to predict interactions with enzymes or receptors.

From an industrial perspective, N'-4-(2-phenylmorpholin-4-yl)butyl-N-(propan-2-yl)ethanediamide is cataloged in chemical databases as a building block for high-value intermediates. Its applications extend to proteomics and chemical biology, where it may serve as a probe to elucidate metabolic pathways. The compound's lipophilicity and hydrogen-bonding capacity are frequently discussed in forums focusing on ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for CAS No. 954027-96-4 align with green chemistry principles, a topic gaining traction in sustainable research. Analytical techniques like HPLC and mass spectrometry ensure purity, meeting stringent standards for preclinical studies.

In summary, N'-4-(2-phenylmorpholin-4-yl)butyl-N-(propan-2-yl)ethanediamide exemplifies the intersection of medicinal chemistry and material science. Its versatility addresses pressing challenges in biomarker discovery and therapeutic agent design, resonating with queries like "role of morpholine derivatives in CNS drugs" or "optimizing amide-based scaffolds." As research evolves, this compound may unlock new frontiers in personalized healthcare.